Cas no 2171289-41-9 ((2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid)

• Product Name: (2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid
• CAS No: 2171289-41-9
• MF: C₃₃H₃₇N₃O₅
• MW: 555.663988828659
• CID: 5793597
• PubChem ID: 165580436
• Update Time: 2025-10-29

(2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1527052
• 2171289-41-9
• (2R)-2-{[1-benzyl-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)piperidin-4-yl]formamido}pentanoic acid
• (2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid

• Inchi： 1S/C33H37N3O5/c1-2-10-29(30(37)38)34-31(39)33(17-19-36(20-18-33)21-23-11-4-3-5-12-23)35-32(40)41-22-28-26-15-8-6-13-24(26)25-14-7-9-16-27(25)28/h3-9,11-16,28-29H,2,10,17-22H2,1H3,(H,34,39)(H,35,40)(H,37,38)/t29-/m1/s1
• InChI Key： AAFCJVKNSDFQIF-GDLZYMKVSA-N
• SMILES： O=C(C1(CCN(CC2C=CC=CC=2)CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)N[C@@H](C(=O)O)CCC

Computed Properties

• Exact Mass: 555.27332129g/mol
• Monoisotopic Mass: 555.27332129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 41
• Rotatable Bond Count: 11
• Complexity: 875
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 108Ų

Additional information on (2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid

Comprehensive Analysis of (2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid (CAS No. 2171289-41-9)

The compound (2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid (CAS No. 2171289-41-9) is a sophisticated chiral molecule with significant applications in peptide synthesis and medicinal chemistry. Its structure features a benzyl group, a piperidine ring, and a 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) protecting group, making it a versatile intermediate for drug discovery and biochemical research. The Fmoc group is particularly noteworthy due to its widespread use in solid-phase peptide synthesis (SPPS), a technique critical for developing therapeutics and biologics.

In recent years, the demand for peptide-based drugs has surged, driven by their high specificity and lower toxicity compared to small-molecule drugs. This trend has increased interest in compounds like (2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid, which serve as building blocks for peptide modifications. Researchers are particularly focused on its role in creating targeted drug delivery systems and enzyme inhibitors, addressing challenges such as bioavailability and metabolic stability.

The chiral center at the (2R) position of this compound is crucial for its biological activity, as enantiopure molecules often exhibit superior pharmacokinetic properties. This aligns with the growing emphasis on stereoselective synthesis in pharmaceutical development, a topic frequently searched in academic and industrial circles. Additionally, the piperidine moiety is a common pharmacophore in CNS drugs, sparking investigations into its potential for treating neurological disorders.

From a synthetic chemistry perspective, the Fmoc-protected amino acid derivative offers advantages in automated peptide synthesizers, a technology gaining traction due to the rise of AI-assisted molecular design. Laboratories are increasingly searching for high-purity chiral intermediates like this compound to streamline workflows in combinatorial chemistry and high-throughput screening platforms.

Quality control of 2171289-41-9 involves advanced analytical techniques such as HPLC and mass spectrometry, reflecting the pharmaceutical industry's push toward Quality by Design (QbD) principles. The compound's stability under microwave-assisted synthesis conditions is another area of exploration, as researchers seek to optimize green chemistry protocols.

In summary, (2R)-2-{1-benzyl-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)piperidin-4-ylformamido}pentanoic acid represents a convergence of multiple cutting-edge research themes: peptide therapeutics, chiral synthesis, and drug delivery innovation. Its CAS No. 2171289-41-9 serves as a key identifier for procurement and regulatory documentation, underscoring its importance in contemporary chemical research.